Cas no 941973-11-1 (2-benzyl-6-(2,4-dimethylphenyl)-2,3-dihydropyridazin-3-one)

• Product Name: 2-benzyl-6-(2,4-dimethylphenyl)-2,3-dihydropyridazin-3-one
• CAS No: 941973-11-1
• MF: C₁₉H₁₈N₂O
• MW: 290.359024524689
• CID: 5502442
• Update Time: 2025-05-25

2-benzyl-6-(2,4-dimethylphenyl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-benzyl-6-(2,4-dimethylphenyl)pyridazin-3-one
• 2-benzyl-6-(2,4-dimethylphenyl)-2,3-dihydropyridazin-3-one

• Inchi： 1S/C19H18N2O/c1-14-8-9-17(15(2)12-14)18-10-11-19(22)21(20-18)13-16-6-4-3-5-7-16/h3-12H,13H2,1-2H3
• InChI Key： MQCQHINNPRJBLL-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC=C2)N=C(C2=CC=C(C)C=C2C)C=C1

Additional information on 2-benzyl-6-(2,4-dimethylphenyl)-2,3-dihydropyridazin-3-one

2-Benzyl-6-(2,4-Dimethylphenyl)-2,3-Dihydropyridazin-3-One

The compound 2-benzyl-6-(2,4-dimethylphenyl)-2,3-dihydropyridazin-3-one (CAS No. 941973-11-1) is a highly specialized organic molecule with significant potential in the fields of pharmaceutical chemistry and materials science. This compound belongs to the class of dihydropyridazines, which are known for their unique structural properties and versatile applications. The molecule's structure is characterized by a dihydropyridazine ring system with substituents at positions 2 and 6, specifically a benzyl group and a 2,4-dimethylphenyl group, respectively. These substituents contribute to the compound's stability, reactivity, and bioavailability.

Recent studies have highlighted the importance of dihydropyridazine derivatives in drug discovery. The benzyl group at position 2 plays a crucial role in enhancing the molecule's lipophilicity, which is essential for its ability to cross biological membranes. Meanwhile, the 2,4-dimethylphenyl group at position 6 contributes to the compound's steric bulk and electronic properties, making it a promising candidate for various pharmacological applications. Researchers have demonstrated that this compound exhibits significant antitumor activity, particularly against certain types of cancer cells. Its ability to inhibit key enzymes involved in cell proliferation has made it a focal point in oncology research.

Another area where 2-benzyl-6-(2,4-dimethylphenyl)-2,3-dihydropyridazin-3-one has shown promise is in the field of neuroprotection. Studies have indicated that this compound can modulate neuroinflammatory pathways and protect neurons from oxidative stress-induced damage. This property makes it a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Furthermore, its anti-inflammatory properties have been explored in preclinical models, suggesting its potential use in treating chronic inflammatory conditions.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Researchers have developed efficient methods to construct the dihydropyridazine ring system using transition metal catalysts and microwave-assisted techniques. These advancements have not only improved the yield but also reduced the reaction time significantly. The use of green chemistry principles in the synthesis process has further enhanced its sustainability and environmental friendliness.

In terms of structural characterization, modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm the molecular structure of CAS No. 941973-11-1. These studies have provided detailed insights into the spatial arrangement of atoms within the molecule, which is critical for understanding its interactions with biological targets.

Looking ahead, the development of dihydropyridazine-based drugs is expected to gain momentum due to their unique pharmacokinetic profiles and therapeutic potentials. The integration of computational chemistry tools with experimental approaches is likely to accelerate the discovery of novel analogs with improved efficacy and reduced side effects.

In conclusion, 2-benzyl-6-(2,4-dimethylphenyl)-2,3-dihydropyridazin-3-one (CAS No. 941973-11-1) represents a cutting-edge molecule with vast opportunities in drug development and materials science. Its structural features, coupled with its diverse biological activities, make it a valuable asset for researchers across multiple disciplines.